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Compound of Interest

Compound Name: Einecs 299-589-7

Cat. No.: B15196980 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
This document provides detailed application notes and experimental protocols for the synthesis

and handling of the chemical compound identified by Einecs 299-589-7. This compound is

chemically defined as benzenesulphonic acid, compound with 2,2'-iminodiethanol (1:1). Its

CAS number is 93893-02-8, and the molecular formula is C₁₀H₁₇NO₅S.

This substance is an acid-base salt formed from the strong aromatic acid, benzenesulphonic

acid, and the weak base, diethanolamine. Its primary utility is anticipated in areas where a

water-soluble, organic salt of benzenesulphonic acid is required, such as in the formulation of

surfactants, as a catalyst in certain organic reactions, or as a counterion in pharmaceutical

preparations. This document will detail the synthetic route starting from benzene, followed by

the neutralization reaction to form the final salt.

Chemical and Physical Properties
A summary of the key chemical and physical properties of the reactants and the final product is

presented in Table 1. This data is essential for safe handling, reaction setup, and purification.
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Compoun

d

Molecular

Formula

Molar

Mass (

g/mol )

Appearan

ce

Melting

Point (°C)

Boiling

Point (°C)
Solubility

Benzene C₆H₆ 78.11
Colorless

liquid
5.5 80.1

Insoluble in

water;

soluble in

organic

solvents

Fuming

Sulfuric

Acid

(Oleum)

H₂SO₄ +

SO₃
Variable

Colorless

to

yellowish,

fuming

liquid

Variable Variable

Reacts

violently

with water

Benzenesu

lphonic

Acid

C₆H₆O₃S 158.18

Colorless

crystalline

solid

51

(anhydrous

)

190

Soluble in

water and

ethanol

Diethanola

mine
C₄H₁₁NO₂ 105.14

Colorless,

viscous

liquid or

solid

28 268-270

Soluble in

water and

ethanol

Einecs

299-589-7

C₁₀H₁₇NO₅

S
263.31

White to

off-white

solid

(expected)

Not

available

Not

available

Expected

to be

soluble in

water

Experimental Protocols
The synthesis of Einecs 299-589-7 is a two-step process:

Step 1: Synthesis of Benzenesulphonic Acid via Electrophilic Aromatic Sulfonation of

Benzene.

Step 2: Formation of the Diethanolamine Salt via Acid-Base Neutralization.
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Objective: To synthesize benzenesulphonic acid from benzene using fuming sulfuric acid.

Materials:

Benzene (C₆H₆)

Fuming sulfuric acid (20% SO₃)

Sodium chloride (NaCl)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask with a reflux condenser and a dropping funnel

Heating mantle

Ice bath

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a fume hood, equip a 250 mL round-bottom flask with a reflux condenser

and a dropping funnel. Place the flask in a heating mantle.

Sulfonation: Carefully add 100 mL of fuming sulfuric acid to the flask. Heat the acid to 40 °C.

Slowly add 40 mL of benzene through the dropping funnel over a period of 30 minutes while

maintaining the reaction temperature between 40-50 °C.

After the addition is complete, continue to heat the mixture at 50 °C for 2 hours with

continuous stirring.
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Work-up and Isolation: Allow the reaction mixture to cool to room temperature and then

carefully pour it into a beaker containing 500 mL of ice-cold saturated sodium chloride

solution. This will precipitate the sodium benzenesulfonate.

Filter the precipitate and wash it with a small amount of cold saturated sodium chloride

solution.

To obtain the free acid, dissolve the sodium benzenesulfonate salt in a minimal amount of

hot water and add concentrated hydrochloric acid until the solution is strongly acidic.

Cool the solution in an ice bath to crystallize the benzenesulphonic acid.

Filter the crystals, wash with a small amount of ice-cold water, and dry them under vacuum.

Expected Yield: Approximately 70-80 g (89-100% theoretical yield, though practical yields may

be lower).

Objective: To synthesize the diethanolamine salt of benzenesulphonic acid via a neutralization

reaction.

Materials:

Benzenesulphonic acid (from Protocol 1)

Diethanolamine (C₄H₁₁NO₂)

Ethanol

Diethyl ether

Beaker

Magnetic stirrer and stir bar

Ice bath

Büchner funnel and filter paper
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Procedure:

Dissolution: In a 250 mL beaker, dissolve 15.8 g (0.1 mol) of benzenesulphonic acid in 100

mL of ethanol with stirring.

Neutralization: In a separate container, dissolve 10.5 g (0.1 mol) of diethanolamine in 50 mL

of ethanol.

Slowly add the diethanolamine solution to the benzenesulphonic acid solution with

continuous stirring. The reaction is exothermic, so maintain the temperature below 40 °C,

using an ice bath if necessary.

After the addition is complete, continue stirring the mixture at room temperature for 1 hour to

ensure the reaction goes to completion.

Precipitation and Isolation: Slowly add 200 mL of diethyl ether to the reaction mixture with

stirring to precipitate the salt.

Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

Collect the white precipitate by vacuum filtration using a Büchner funnel.

Wash the precipitate with a small amount of cold diethyl ether.

Dry the product in a vacuum oven at 50 °C to a constant weight.

Expected Yield: Approximately 23-25 g (87-95% theoretical yield).

Visualizations
The synthesis of Einecs 299-589-7 proceeds through two main steps as illustrated in the

following diagram.
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Benzene Benzenesulphonic Acid
H₂SO₄/SO₃

Einecs 299-589-7
Diethanolamine

Click to download full resolution via product page

Caption: Synthetic pathway for Einecs 299-589-7.

The following diagram outlines the general workflow for the synthesis and isolation of the target

compound.
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Step 1: Sulfonation

Step 2: Neutralization

Reaction Setup

Sulfonation of Benzene

Work-up & Isolation of Benzenesulphonic Acid

Dissolve Reactants

Purified Benzenesulphonic Acid

Neutralization Reaction

Precipitation & Isolation

Final_Product

Final Product (Einecs 299-589-7)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Einecs 299-589-7.
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Concluding Remarks
The protocols described in this document provide a comprehensive guide for the synthesis of

Einecs 299-589-7. Researchers and scientists can utilize these methods for the preparation of

this compound for further studies and applications. Standard laboratory safety precautions

should be followed, particularly when handling corrosive reagents like fuming sulfuric acid and

when working with flammable solvents. The provided workflows and reaction diagrams offer a

clear visual representation of the experimental process.

To cite this document: BenchChem. [Application Notes and Protocols for Reactions of Einecs
299-589-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15196980#experimental-setup-for-einecs-299-589-7-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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